Cas no 1261951-38-5 (2-(3-fluoro-4-methylphenyl)phenol)

• Product Name: 2-(3-fluoro-4-methylphenyl)phenol
• CAS No: 1261951-38-5
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD18312805
• CID: 1223276
• PubChem ID: 53218523
• Update Time: 2025-06-13

2-(3-fluoro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methylphenyl)phenol
• 1261951-38-5
• AKOS017557814
• 2-(3-Fluoro-4-methylphenyl)phenol, 95%
• 3'-Fluoro-4'-methyl[1,1'-biphenyl]-2-ol
• DTXSID90683447
• MFCD18312805

• MDL： MFCD18312805
• Inchi： 1S/C13H11FO/c1-9-6-7-10(8-12(9)14)11-4-2-3-5-13(11)15/h2-8,15H,1H3
• InChI Key： HSHUTUPJCCXDOP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 202.079393132g/mol
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-fluoro-4-methylphenyl)phenol

Introduction to 2-(3-fluoro-4-methylphenyl)phenol (CAS No. 1261951-38-5)

2-(3-fluoro-4-methylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261951-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of biphenolic derivatives, characterized by its unique structural features that include both a fluoro-substituted aromatic ring and a methyl group at specific positions. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-(3-fluoro-4-methylphenyl)phenol consists of two phenyl rings connected through a hydroxylated aromatic ring at the para position. The fluorine atom at the 3-position of one phenyl ring and the methyl group at the 4-position contribute to its electronic and steric properties, which are critical in determining its reactivity and interaction with biological targets. Such structural motifs are often explored in drug discovery due to their potential to modulate enzyme activity, receptor binding, and other pharmacophoric interactions.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. 2-(3-fluoro-4-methylphenyl)phenol has emerged as a promising candidate in this context, particularly in the investigation of inflammatory diseases, neurodegenerative disorders, and certain types of cancer. Its unique chemical profile suggests that it may interfere with key signaling pathways involved in these conditions, offering a potential therapeutic window for intervention.

One of the most compelling aspects of 2-(3-fluoro-4-methylphenyl)phenol is its versatility as a chemical intermediate. Researchers have leveraged its structural framework to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxyl group or the aromatic rings can lead to compounds with improved solubility, bioavailability, or target specificity. This adaptability has made it a favorite among medicinal chemists seeking to develop next-generation drugs.

Recent studies have highlighted the potential of 2-(3-fluoro-4-methylphenyl)phenol in modulating inflammatory responses. In particular, its ability to interact with nonsteroidal anti-inflammatory drug (NSAID)-targeted enzymes has been explored. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in this interaction. Preliminary in vitro studies have demonstrated that this compound can inhibit cyclooxygenase (COX)-1 and COX-2 enzymes, which are key players in the production of pro-inflammatory mediators.

Beyond its anti-inflammatory potential, 2-(3-fluoro-4-methylphenyl)phenol has also shown promise in the context of neurodegenerative diseases. The structural similarity to known neuroprotective agents suggests that it may exert protective effects against neuronal damage caused by oxidative stress and inflammation. Further research is needed to fully elucidate its mechanisms of action in this setting, but early findings are encouraging.

The synthesis of 2-(3-fluoro-4-methylphenyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by fluorination and hydroxylation steps. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with current trends toward sustainable chemistry.

In conclusion, 2-(3-fluoro-4-methylphenyl)phenol (CAS No. 1261951-38-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug development underscores its importance in ongoing research efforts aimed at addressing various human diseases. As our understanding of its pharmacological properties continues to evolve, so too will its applications in medicine and beyond.